Cas no 897462-66-7 (2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide)

• Product Name: 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide
• CAS No: 897462-66-7
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 5480894
• Update Time: 2025-10-23

2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide

• Inchi： 1S/C24H25N3O3S/c1-3-30-20-10-8-17(9-11-20)21-15-27-19(16-31-24(27)26-21)14-23(28)25-13-12-18-6-4-5-7-22(18)29-2/h4-11,15-16H,3,12-14H2,1-2H3,(H,25,28)
• InChI Key： OXKWBNBIDUNERJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)CC1=CSC2=NC(C3=CC=C(OCC)C=C3)=CN21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide

Comprehensive Analysis of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 897462-66-7)

The compound 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 897462-66-7) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring an imidazo[2,1-b][1,3]thiazole core and ethoxy and methoxy substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in cancer research, neurodegenerative diseases, and metabolic disorders. The unique scaffold of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide offers a promising starting point for designing such compounds. Its aryl-ether and heterocyclic moieties are known to enhance bioavailability and binding affinity, addressing common challenges in drug delivery and target engagement.

From a synthetic chemistry perspective, the preparation of CAS No. 897462-66-7 involves multi-step organic reactions, including cyclization, acylation, and substitution processes. These methods are frequently discussed in academic forums and industry conferences, reflecting the growing interest in green chemistry and sustainable synthesis. Researchers are exploring catalytic systems and solvent-free conditions to optimize the yield and purity of this compound, which resonates with the global push toward environmentally friendly practices.

The pharmacological profile of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide is another area of active investigation. Preliminary studies suggest its potential as a kinase inhibitor or GPCR modulator, which are hot topics in drug discovery circles. These findings are particularly relevant given the rise of AI-driven drug design and computational modeling, where compounds like this are screened for their interaction with biological targets. The integration of machine learning and cheminformatics has further accelerated the exploration of its therapeutic applications.

In the context of intellectual property and patent landscapes, CAS No. 897462-66-7 has attracted attention from pharmaceutical companies and research institutions. Its structural novelty and potential utility in treating chronic inflammatory conditions or autoimmune diseases make it a valuable candidate for patent filings. This aligns with the broader industry focus on biologics and small-molecule drugs, as well as the increasing emphasis on drug repurposing strategies.

For researchers and manufacturers, quality control of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and stability. These practices are essential for meeting regulatory standards in pharmaceutical development and preclinical testing, which are frequently searched topics in the scientific community.

In summary, 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 897462-66-7) represents a compelling case study in modern medicinal chemistry and drug development. Its multifaceted applications, coupled with the evolving trends in biotechnology and therapeutic innovation, underscore its importance in both academic and industrial settings. As research progresses, this compound may well emerge as a key player in addressing unmet medical needs and advancing precision healthcare solutions.